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Compound of Interest

Compound Name: GW843682X

cat. No.: B1672544

Technical Support Center: GW843682X

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of GW843682X, a selective
inhibitor of Polo-like kinase 1 (PLK1) and PLK3.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of GW843682X?

A: For long-term storage, the solid form of GW843682X should be stored at -20°C.[1][3][4]
Under these conditions, it is stable for at least three to four years.[1][4] Some suppliers also
indicate that storage at 4°C is acceptable for up to two years.[5]

Q2: What is the recommended solvent for preparing stock solutions of GW843682X?

A: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing stock
solutions of GW843682X.[1][2][3][4] Ethanol can also be used, but the solubility is significantly
lower than in DMSO.[2][4] The compound is insoluble in water.[1]

Q3: How should | store stock solutions of GW843682X?

A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at
-80°C for up to one year or at -20°C for up to one month.[1] Some sources suggest that
solutions stored at -80°C may be stable for up to two years.[5] It is generally recommended to
use freshly prepared solutions.
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Q4: Can | store GW843682X solutions at room temperature?

A: Long-term storage of GW843682X solutions at room temperature is not recommended.[3]
However, short periods at temperatures higher than recommended, such as during shipping,
are unlikely to significantly affect the product's efficacy. Before use, it is advised to allow the vial
to equilibrate to room temperature for at least 60 minutes before opening.

Troubleshooting Guide
Issue: My GW843682X has precipitated out of the DMSO stock solution.

o Cause: This may occur if the concentration is too high, if the solution has been stored for an
extended period, or if moisture has been absorbed by the DMSO.

¢ Solution: Gently warm the solution and use sonication to aid in redissolution.[5] To prevent
this, ensure you are using fresh, anhydrous DMSO for preparing your stock solution, as
moisture can reduce solubility.[1] It is also recommended to prepare stock solutions at a
concentration that ensures solubility and to store them in tightly sealed vials.

Issue: | have subjected my stock solution to multiple freeze-thaw cycles.
o Cause: Repeated changes in temperature can degrade the compound and affect its activity.

e Solution: It is best practice to aliquot stock solutions into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[1] If you have already subjected the main stock to multiple
cycles, it is advisable to perform a quality control check, such as a dose-response
experiment, to ensure the compound's potency has not been compromised.

Data Presentation

Table 1. Recommended Storage Conditions for GW843682X
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Storage ]

Form Duration Reference(s)
Temperature

Solid (Powder) -20°C > 3-4 years [1114]

Solid (Powder) 4°C Up to 2 years [5]

In Solvent -80°C Up to 1-2 years [1][5]

In Solvent -20°C Up to 1 month [1]

Table 2: Solubility of GW843682X in Common Solvents

Maximum Maximum

Solvent Concentration Concentration Reference(s)
(mg/mL) (mM)

DMSO 35.81- 95 75 - 198.96 [1]12]

Ethanol 2.39-4 5 [21[4]

Water Insoluble [1]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Materials: GW843682X (Molecular Weight: 477.46 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

 Calculation: To prepare a 10 mM stock solution, you will need 4.77 mg of GW843682X per 1

mL of DMSO.

e Procedure:

o Allow the vial of solid GW843682X to equilibrate to room temperature for at least 60

minutes before opening.

o Weigh out the desired amount of GW843682X in a sterile microcentrifuge tube.
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[e]

Add the calculated volume of anhydrous DMSO to the tube.

o

Vortex or sonicate the solution until the compound is completely dissolved. If precipitation
occurs, gentle warming can be applied.[5]

o

Aliquot the stock solution into single-use volumes in tightly sealed vials.

[¢]

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

Visualizations

GW843682X Signaling Pathway Inhibition

GW843682X

Inhibits

Cell Cycle Progression

G2 Phase
@

Click to download full resolution via product page

Caption: Inhibition of PLK1 and PLK3 by GW843682X, leading to mitotic arrest.
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GW843682X Storage and Handling Workflow
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Caption: Recommended workflow for the storage and handling of GW843682X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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